Cas no 924663-40-1 (Rabeprazole Sulfide N-Oxide)

Rabeprazole Sulfide N-Oxide structure
Rabeprazole Sulfide N-Oxide structure
Product Name:Rabeprazole Sulfide N-Oxide
CAS No:924663-40-1
MF:C18H21N3O3S
MW:359.44264292717
CID:1060872
PubChem ID:16095900
Update Time:2024-12-09

Rabeprazole Sulfide N-Oxide Chemical and Physical Properties

Names and Identifiers

    • Rabeprazole Sulfide N-Oxide
    • 2-[[4-(3-methoxypropoxy)-3-methyl-1-oxidopyridin-1-ium-2-yl]methylsulfanyl]-1H-benzimidazole
    • Rabeprazole Sulfide
    • RABEPRAZOLE SULFIDE N-OXIDE,OFF-WHITE SOLID
    • 2-[[[4-(3-Methoxypropoxy)-3-methyl-1-oxido-2-pyridinyl]methyl]thio]-1H-benzimidazole (ACI)
    • 2-[[[3-Methyl-4-(3-methoxypropoxy)-1-oxo-2-pyridinyl]methyl]sulfanyl]-1H-benzimidazole
    • CS-0166562
    • 2-(((1H-benzo[d]imidazol-2-yl)thio)methyl)-4-(3-methoxypropoxy)-3-methylpyridine 1-oxide? (Rabeprazole Impurity
    • 2-[[[4-(3-Methoxypropoxy)-3-methyl-1-oxido-2-pyridinyl]methyl]thio]-1H-benzimidazole; Rabeprazole Sulfide N-Oxide
    • 924663-40-1
    • 2-({[4-(3-Methoxypropoxy)-3-methyl-1-oxo-1lambda~5~-pyridin-2-yl]methyl}sulfanyl)-1H-benzimidazole
    • DTXSID30582521
    • Inchi: 1S/C18H21N3O3S/c1-13-16(21(22)9-8-17(13)24-11-5-10-23-2)12-25-18-19-14-6-3-4-7-15(14)20-18/h3-4,6-9H,5,10-12H2,1-2H3,(H,19,20)
    • InChI Key: CGSOUPMFBQXHAH-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C(CSC2NC3C(=CC=CC=3)N=2)=C(C)C(OCCCOC)=CC=1

Computed Properties

  • Exact Mass: 359.13000
  • Monoisotopic Mass: 359.13036271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 97.9Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 152-154°C
  • Boiling Point: 637.5±65.0 °C at 760 mmHg
  • Flash Point: 339.4±34.3 °C
  • PSA: 97.90000
  • LogP: 4.00740
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

Rabeprazole Sulfide N-Oxide Security Information

Rabeprazole Sulfide N-Oxide Pricemore >>

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Rabeprazole Sulfide N-Oxide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  rt → 120 °C; 120 °C; 2.5 h, 120 °C
Reference
Process for the preparation of a gastric acid secretion inhibitor
, European Patent Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water
Reference
Synthesis and structural identification of the related substances of rabeprazole sodium
Tong, Qiao-lin; Wang, Qing-he; Ma, Wen-xi; Zhang, Meng; Cheng, Mao-sheng, Zhongguo Yaowu Huaxue Zazhi, 2016, 26(2), 139-141

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ;  1 h, 40 - 50 °C
1.2 Reagents: Water
Reference
Process for the preparation of 2-[[[4-(3-methoxypropoxy)-3-methylpyridin-2-yl]methyl]thio]-1H-benzimidazole as sodium rabeprazole synthesis intermediate
, China, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  12 - 18 h, rt
Reference
Efficient synthesis of N-oxide derivatives: Substituted 2-(2-(pyridyl-N-oxide)methylsulphinyl)benzimidazoles
Ray, Purna C.; Mittapelli, Vasantha; Rohatgi, Amit; Tyagi, Om Dutt, Synthetic Communications, 2007, 37(17), 2861-2868

Production Method 5

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetonitrile ;  2 h, rt
Reference
Synthetic studies connected with the preparation of H+/K+-ATPase inhibitors rabeprazole and lansoprazole
Radl, Stanislav; Klecan, Ondrej; Havlicek, Jaroslav, Journal of Heterocyclic Chemistry, 2006, 43(6), 1447-1453

Production Method 6

Reaction Conditions
1.1 Reagents: N,N′-Diisopropylethylenediamine ;  25 °C; 60 min, 25 °C; 5 h, rt
Reference
Method for preparation of Rabeprazole intermediate impurity 2-{[4-(3-methoxypropoxy)-3-methyl-pyridin-oxide-2-yl]methylthio}-1H-benzimidazole
, China, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Ethanol ;  2 h, 60 °C
Reference
Process for preparation of 2-[[[3-methyl-4-(3-methoxypropoxy)-1-oxo-2-pyridinyl]methyl]sulfanyl]-1H-benzimidazole
, China, , ,

Rabeprazole Sulfide N-Oxide Raw materials

Rabeprazole Sulfide N-Oxide Preparation Products

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